Cas no 2228534-58-3 (3-(3-tert-butylphenyl)propan-1-amine)

3-(3-tert-butylphenyl)propan-1-amine structure
2228534-58-3 structure
Product Name:3-(3-tert-butylphenyl)propan-1-amine
CAS No:2228534-58-3
MF:C13H21N
MW:191.3125436306
CID:6200569
PubChem ID:70646102
Update Time:2024-01-08

3-(3-tert-butylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-tert-butylphenyl)propan-1-amine
    • 2228534-58-3
    • EN300-1765781
    • SCHEMBL12062277
    • Inchi: 1S/C13H21N/c1-13(2,3)12-8-4-6-11(10-12)7-5-9-14/h4,6,8,10H,5,7,9,14H2,1-3H3
    • InChI Key: JLGDQYLMJOLNCK-UHFFFAOYSA-N
    • SMILES: NCCCC1=CC=CC(=C1)C(C)(C)C

Computed Properties

  • Exact Mass: 191.167399674g/mol
  • Monoisotopic Mass: 191.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26Ų

3-(3-tert-butylphenyl)propan-1-amine Pricemore >>

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